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Compound of Interest

Compound Name: 1-Benzyl-3-chlorobenzene

Cat. No.: B15049971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties and a

detailed experimental protocol for the synthesis of 1-Benzyl-3-chlorobenzene. The information

herein is intended to support research and development activities where this compound is of

interest.

Core Physical Properties
The physical properties of 1-Benzyl-3-chlorobenzene are crucial for its handling, purification,

and application in various chemical processes. While experimentally determined values are not

readily available in the cited literature, computed properties provide a reliable estimation.
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Property Value Source

Molecular Formula C₁₃H₁₁Cl PubChem[1]

Molecular Weight 202.68 g/mol PubChem[1]

Melting Point Not available

Boiling Point 310.6±15.0 °C (Predicted) ChemicalBook[2]

Density 1.129±0.06 g/cm³ (Predicted) ChemicalBook[2]

LogP 4.9 PubChem[1]

CAS Number 27798-38-5 ChemicalBook[2], PubChem[1]

Note: The boiling point and density are predicted values and should be confirmed by

experimental determination.

Synthesis of 1-Benzyl-3-chlorobenzene via Friedel-
Crafts Alkylation
1-Benzyl-3-chlorobenzene can be synthesized via the Friedel-Crafts alkylation of

chlorobenzene with benzyl chloride, using a Lewis acid catalyst such as aluminum chloride

(AlCl₃).[3][4][5] This electrophilic aromatic substitution reaction introduces the benzyl group

onto the chlorobenzene ring.

Reaction Scheme
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Caption: Synthesis of 1-Benzyl-3-chlorobenzene.

Experimental Protocol
Materials:

Chlorobenzene

Benzyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂) (anhydrous)

Hydrochloric acid (HCl), 1 M

Saturated sodium bicarbonate solution (NaHCO₃)
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a fume hood, equip a dry round-bottom flask with a magnetic stir bar and

a reflux condenser. All glassware should be oven-dried to prevent moisture from deactivating

the catalyst.

Reactant Mixture: Add chlorobenzene and anhydrous dichloromethane to the flask. Cool the

mixture in an ice bath.

Catalyst Addition: Slowly add anhydrous aluminum chloride to the stirred solution. The

addition should be done in portions to control the exothermic reaction.[3]

Addition of Benzyl Chloride: Place benzyl chloride in a dropping funnel and add it dropwise

to the reaction mixture over a period of 30-60 minutes while maintaining the temperature at

0-5 °C.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir for an additional 2-4 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).
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Quenching: Carefully quench the reaction by slowly pouring the mixture over crushed ice

and 1 M HCl. This will decompose the aluminum chloride complex.

Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation or column

chromatography on silica gel.

Experimental Workflow for Synthesis and
Purification
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Caption: Experimental workflow for synthesis.
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Determination of Physical Properties
Standard laboratory procedures should be employed to experimentally verify the physical

properties of the synthesized 1-Benzyl-3-chlorobenzene.

Melting Point Determination
The melting point of a solid organic compound is a key indicator of its purity. A sharp melting

point range (typically 1-2 °C) is indicative of a pure compound.

Experimental Protocol:

Sample Preparation: A small amount of the purified, solid 1-Benzyl-3-chlorobenzene is

finely powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used.

Measurement: The capillary tube is placed in the heating block of the apparatus. The

temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire sample becomes a clear liquid (completion of melting)

are recorded as the melting point range.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Experimental Protocol (Microscale):

Sample Preparation: A small amount of the purified liquid 1-Benzyl-3-chlorobenzene is

placed in a small test tube or a fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid.
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Heating: The test tube is attached to a thermometer and heated in a suitable heating bath

(e.g., a Thiele tube with mineral oil).

Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is stopped, and the liquid is allowed to cool slowly. The

temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15049971?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15049971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

